3-4(R)-2-(Methoxycarbonyl)oxy-3-(octadecylcarbamoyl)oxypropoxybutyl th iazolium iodide
3-4(R)-2-(Methoxycarbonyl)oxy-3-(octadecylcarbamoyl)oxypropoxybutyl th iazolium iodide
Brand Name:
Vulcanchem
CAS No.:
106556-34-7
VCID:
VC0035509
InChI:
InChI=1S/C31H56N2O6S.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-32-30(34)38-27-29(39-31(35)36-2)26-37-24-20-19-22-33-23-25-40-28-33;/h23,25,28-29H,3-22,24,26-27H2,1-2H3;1H/t29-;/m1./s1
SMILES:
CCCCCCCCCCCCCCCCCCNC(=O)OCC(COCCCC[N+]1=CSC=C1)OC(=O)OC.[I-]
Molecular Formula:
C31H57IN2O6S
Molecular Weight:
712.8 g/mol
3-4(R)-2-(Methoxycarbonyl)oxy-3-(octadecylcarbamoyl)oxypropoxybutyl th iazolium iodide
CAS No.: 106556-34-7
Main Products
VCID: VC0035509
Molecular Formula: C31H57IN2O6S
Molecular Weight: 712.8 g/mol
| CAS No. | 106556-34-7 |
|---|---|
| Product Name | 3-4(R)-2-(Methoxycarbonyl)oxy-3-(octadecylcarbamoyl)oxypropoxybutyl th iazolium iodide |
| Molecular Formula | C31H57IN2O6S |
| Molecular Weight | 712.8 g/mol |
| IUPAC Name | methyl [(2R)-1-(octadecylcarbamoyloxy)-3-[4-(1,3-thiazol-3-ium-3-yl)butoxy]propan-2-yl] carbonate;iodide |
| Standard InChI | InChI=1S/C31H56N2O6S.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-32-30(34)38-27-29(39-31(35)36-2)26-37-24-20-19-22-33-23-25-40-28-33;/h23,25,28-29H,3-22,24,26-27H2,1-2H3;1H/t29-;/m1./s1 |
| Standard InChIKey | GSTGDOUYFDTTBP-XXIQNXCHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCNC(=O)OC[C@@H](COCCCC[N+]1=CSC=C1)OC(=O)OC.[I-] |
| SMILES | CCCCCCCCCCCCCCCCCCNC(=O)OCC(COCCCC[N+]1=CSC=C1)OC(=O)OC.[I-] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCNC(=O)OCC(COCCCC[N+]1=CSC=C1)OC(=O)OC.[I-] |
| Synonyms | 3-(4-(2-((methoxycarbonyl)oxy)-3-((octadecylcarbamoyl)oxy)propoxy)butyl)thiazolium 3-4(R)-2-(methoxycarbonyl)oxy-3-(octadecylcarbamoyl)oxypropoxybutyl thiazolium iodide Ro 19-3704 Ro 193704 Ro-19-3704 Ro-193704 |
| PubChem Compound | 129364 |
| Last Modified | Nov 11 2021 |
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